![molecular formula C12H16O B097405 Pentamethylbenzaldehyde CAS No. 17432-38-1](/img/structure/B97405.png)
Pentamethylbenzaldehyde
Overview
Description
Pentamethylbenzaldehyde (PMB) is a chemical compound composed of five methyl groups and a benzaldehyde group. It is an aromatic aldehyde, meaning it has an odour that is both sweet and pungent. It is commonly used in a variety of scientific and industrial applications, including synthesis, research, and medical treatments. PMB is also known as pentamethylbenzene, pentamethylbenzenol, and 5-methylbenzaldehyde.
Scientific Research Applications
Electronic Effects on Photoenolization
- Substituent Electronic Effects : Pentamethylbenzaldehyde demonstrates significant variations in the lifetimes of (Z)-photoenols, influenced by substituents that exert mesomeric and inductive effects. These variations highlight the role of electronic factors and hydrogen bonding in broadening the chemistry based on photoenolization. Additionally, this compound exhibits dramatic shifts in absorption properties, indicating its potential in photochemical applications (Koner, Singhal, Nau, & Moorthy, 2005).
Application in Organic Synthesis
- Synthetic Applications : this compound is involved in various organic synthesis processes. For example, its reactivity and chemical properties have made it a valuable component in the synthesis and spectroscopic analysis of cyclic acetals and other organic compounds (Collard, Jones, & Kriegel, 2001).
Role in Nitration Reactions
- Intermediate in Nitration : During the nitration of hexamethylbenzene to dinitroprehnitene, this compound has been identified as an intermediate product. The understanding of its role in this reaction contributes to the knowledge of nitration mechanisms and the formation of various nitro compounds (Suzuki, 1970).
Use in Solid Phase Organic Synthesis
- Linkers for Solid Phase Synthesis : this compound derivatives, such as benzaldehyde-based linkers, have been explored for their utility in solid phase organic synthesis. These linkers facilitate the synthesis of secondary amides, underscoring their potential in the development of new synthetic methodologies (Swayze, 1997).
Involvement in Catalytic Processes
- Catalytic Reactions : this compound has been studied in the context of Heck coupling reactions, where its properties are utilized in understanding and optimizing catalytic processes. This has implications for the development of more efficient and selective catalytic systems (Rosner, Le Bars, Pfaltz, & Blackmond, 2001).
Safety and Hazards
properties
IUPAC Name |
2,3,4,5,6-pentamethylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O/c1-7-8(2)10(4)12(6-13)11(5)9(7)3/h6H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWOZGGOKRKSHKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1C)C)C=O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00294841 | |
Record name | Pentamethylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00294841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17432-38-1 | |
Record name | 17432-38-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=98375 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Pentamethylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00294841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pentamethylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of Pentamethylbenzaldehyde influence its fragmentation under electron impact?
A1: this compound undergoes a unique fragmentation pattern upon electron impact. Research has shown that the molecule undergoes a vinylogous α-cleavage, leading to the loss of a methyl radical []. This process is driven by the stability of the resulting fragment ion. Rearrangements within the molecule have been ruled out as contributing to this fragmentation pathway [].
Q2: How do substituents on the benzene ring affect the photochemical properties of this compound?
A2: Substituents significantly influence the lifetime and absorption spectra of the (Z)-photoenols formed upon irradiation of this compound and its derivatives []. For instance, electron-withdrawing groups like cyano groups increase the lifetime of the (Z)-photoenol, while electron-donating groups like methyl groups decrease it. This difference is attributed to the mesomeric and inductive effects of the substituents []. Additionally, the absorption maxima of these photoenols shift depending on the electronic nature of the substituents, highlighting the impact of substitution on their photophysical properties [].
Q3: What is the significance of this compound in the synthesis of Dinitroprehnitene?
A3: this compound has been identified as an intermediate in the nitration of Hexamethylbenzene to Dinitroprehnitene []. This complex reaction involves multiple steps and produces a mixture of products, including various nitro compounds, nitrates, and ethers. The presence of this compound provides insight into the reaction mechanism and highlights the potential for side reactions and by-product formation during this nitration process [].
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